Cas no 2098132-36-4 (N-Ethyl-2-(methylamino)-N-(tetrahydrothiophen-3-yl)acetamide)

N-Ethyl-2-(methylamino)-N-(tetrahydrothiophen-3-yl)acetamide is a specialized organic compound featuring a unique molecular structure combining an ethylaminoacetamide backbone with a tetrahydrothiophene moiety. This configuration imparts distinct physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its heterocyclic sulfur component enhances reactivity in nucleophilic substitutions, while the acetamide group offers versatility in forming hydrogen bonds, facilitating interactions with biological targets. The compound's stability under moderate conditions and solubility in common organic solvents further underscore its utility in fine chemical applications. Researchers may explore its potential in drug discovery, particularly for modulating receptor activity or as a scaffold for novel bioactive molecules.
N-Ethyl-2-(methylamino)-N-(tetrahydrothiophen-3-yl)acetamide structure
2098132-36-4 structure
Product Name:N-Ethyl-2-(methylamino)-N-(tetrahydrothiophen-3-yl)acetamide
CAS No:2098132-36-4
MF:C9H18N2OS
MW:202.317020893097
CID:5048584
Update Time:2025-06-13

N-Ethyl-2-(methylamino)-N-(tetrahydrothiophen-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-ethyl-2-(methylamino)-N-(tetrahydrothiophen-3-yl)acetamide
    • N-ethyl-2-(methylamino)-N-(thiolan-3-yl)acetamide
    • N-Ethyl-2-(methylamino)-N-(tetrahydrothiophen-3-yl)acetamide
    • Inchi: 1S/C9H18N2OS/c1-3-11(9(12)6-10-2)8-4-5-13-7-8/h8,10H,3-7H2,1-2H3
    • InChI Key: UHISLBNXOXNOHU-UHFFFAOYSA-N
    • SMILES: S1CCC(C1)N(C(CNC)=O)CC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 175
  • XLogP3: 0.5
  • Topological Polar Surface Area: 57.6

N-Ethyl-2-(methylamino)-N-(tetrahydrothiophen-3-yl)acetamide Pricemore >>

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N-Ethyl-2-(methylamino)-N-(tetrahydrothiophen-3-yl)acetamide
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$ 95.00 2022-06-03
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Additional information on N-Ethyl-2-(methylamino)-N-(tetrahydrothiophen-3-yl)acetamide

Research Brief on N-Ethyl-2-(methylamino)-N-(tetrahydrothiophen-3-yl)acetamide (CAS: 2098132-36-4)

N-Ethyl-2-(methylamino)-N-(tetrahydrothiophen-3-yl)acetamide (CAS: 2098132-36-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has recently garnered attention due to its potential applications in drug discovery and development. The presence of both ethyl and tetrahydrothiophene moieties in its structure suggests possible interactions with biological targets, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and pharmacological evaluation of N-Ethyl-2-(methylamino)-N-(tetrahydrothiophen-3-yl)acetamide. Researchers have employed advanced synthetic methodologies to optimize the yield and purity of this compound, ensuring its suitability for biological testing. Preliminary results indicate that this compound exhibits moderate binding affinity to certain neurotransmitter receptors, hinting at its potential utility in neurological disorders. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and therapeutic potential.

In addition to its pharmacological properties, the compound's pharmacokinetic profile has also been a subject of investigation. Early data suggest that N-Ethyl-2-(methylamino)-N-(tetrahydrothiophen-3-yl)acetamide demonstrates favorable absorption and distribution characteristics, with moderate metabolic stability. These findings are critical for determining its viability as a drug candidate, and ongoing studies aim to address any potential challenges related to its bioavailability and toxicity.

The structural uniqueness of N-Ethyl-2-(methylamino)-N-(tetrahydrothiophen-3-yl)acetamide has also prompted exploration into its potential as a scaffold for the development of novel analogs. Researchers are investigating modifications to its core structure to enhance its biological activity and selectivity. Computational modeling and structure-activity relationship (SAR) studies are being utilized to guide these efforts, with the goal of identifying derivatives with improved therapeutic profiles.

In conclusion, N-Ethyl-2-(methylamino)-N-(tetrahydrothiophen-3-yl)acetamide (CAS: 2098132-36-4) represents a promising area of research in the chemical biology and pharmaceutical fields. Its unique structural features, combined with its preliminary pharmacological and pharmacokinetic data, make it a compound of significant interest. Continued research efforts are expected to provide deeper insights into its potential applications and pave the way for the development of new therapeutic agents.

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